![molecular formula C20H19FN4O3 B2718098 6-fluoro-3-(1-(2-(pyridin-3-yl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione CAS No. 2034372-23-9](/img/structure/B2718098.png)
6-fluoro-3-(1-(2-(pyridin-3-yl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione
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Description
6-fluoro-3-(1-(2-(pyridin-3-yl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H19FN4O3 and its molecular weight is 382.395. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
The compound has been explored for its role in antimicrobial activities. German et al. (2008) synthesized a series of quinazoline-2,4-diones, evaluating their effectiveness against gyrase resistance mutants in Escherichia coli. They found that certain derivatives were as susceptible to or more effective than wild-type cells against gyrA resistance mutant types (German et al., 2008).
Cancer Research
Research by Hammam et al. (2005) demonstrated the anticancer potential of fluoro-substituted quinazoline derivatives. Their synthesized compounds exhibited significant anticancer activity against human cancer cell lines, including lung, breast, and CNS cancers (Hammam et al., 2005).
Malaria Treatment Research
Abdelmonsef et al. (2020) synthesized novel quinazolin-2,4-dione analogs, assessing their potential as antimalarials through in silico molecular docking studies. The study aimed to identify compounds with better antimalarial properties, targeting Plasmodium falciparum dihydroorotate dehydrogenase (pfDHODH) (Abdelmonsef et al., 2020).
Antibacterial Activity
Laborde et al. (1993) focused on synthesizing quinolone compounds with carbon-linked side chains, replacing the typical nitrogen atoms found in piperazinyl and pyrrolidinyl side chains. These compounds demonstrated high in vitro and in vivo antibacterial activity, indicating their potential in treating bacterial infections (Laborde et al., 1993).
Synthesis and Antimicrobial Studies
Ravi R. Vidule (2011) studied the synthesis of substituted 4-arylidene-3-methyl-1H-pyrimido[6,1-b]quinazoline-1,10(4H)-diones and evaluated their antimicrobial properties. The study found some compounds exhibiting promising antibacterial and antifungal activities (Vidule, 2011).
Photophysical Behavior and Potential DNA Detection
Perin et al. (2011) synthesized benzimidazo[1,2-a]quinolines with potential applications as DNA-specific fluorescent probes. These compounds showed enhanced fluorescence emission intensity in the presence of ct-DNA, indicating their usefulness in DNA detection (Perin et al., 2011).
Properties
IUPAC Name |
6-fluoro-3-[1-(2-pyridin-3-ylacetyl)piperidin-4-yl]-1H-quinazoline-2,4-dione |
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InChI |
InChI=1S/C20H19FN4O3/c21-14-3-4-17-16(11-14)19(27)25(20(28)23-17)15-5-8-24(9-6-15)18(26)10-13-2-1-7-22-12-13/h1-4,7,11-12,15H,5-6,8-10H2,(H,23,28) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI Key |
SWBNYNAKGJDZMF-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)C3=C(C=CC(=C3)F)NC2=O)C(=O)CC4=CN=CC=C4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN4O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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